N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]acetamide
• InChI: InChI=1S/C17H14FN3O3/c1-11-19-17(24-21-11)14-4-2-3-5-15(14)23-10-16(22)20-13-8-6-12(18)7-9-13/h2-9H,10H2,1H3,(H,20,22)
• InChI Key: UJVWEXRJDFBPCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=CC=C2OCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C17H14FN3O3
• Molecular Weight: 327.31 g/mol

Description

N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, also known as FOA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FOA is a synthetic compound that has been studied for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in various cellular processes. N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that are involved in inflammation.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to have a variety of biochemical and physiological effects. N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has also been shown to have anti-inflammatory effects, and it has been shown to reduce the production of pro-inflammatory cytokines. N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has also been shown to have neuroprotective effects, and it has been shown to reduce the production of reactive oxygen species (ROS) that are involved in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has several advantages for lab experiments. N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is a synthetic compound that can be easily synthesized, and it is relatively stable. N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has also been shown to have low toxicity, which makes it an attractive candidate for further study. However, N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide also has some limitations. N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is not very soluble in water, which can make it difficult to work with in certain experiments. N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide also has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. One direction is to further study its potential use as an anticancer agent. Another direction is to study its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases. Further studies on the mechanism of action of N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide are also needed to better understand how it works and how it can be optimized for use in various applications. Additionally, studies on the pharmacokinetics and pharmacodynamics of N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide are needed to better understand its efficacy and safety in vivo.

Synthesis Methods

N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is a synthetic compound that can be synthesized using a variety of methods. One of the most common methods involves the reaction of 4-fluoroaniline with 2-(3-methyl-1,2,4-oxadiazol-5-yl)phenol in the presence of a base, followed by the reaction of the resulting intermediate with chloroacetyl chloride. The final product is obtained by the reaction of the intermediate with ammonia.

Scientific Research Applications

N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to have anticancer properties, and it has been studied for its potential use in cancer therapy. N-(4-fluorophenyl)-2-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.